Natural Product Standards
  • Azelaic Acid
    Azelaic Acid
    • Cat. No.:
    • B000161
    • CAS No.:
    • 123-99-9
    • Molecular Formula:
    • C9H16O4
    • Molecular Weight:
    • 188.22 g/mol
    Description
    Nonanedioic acid is an alpha,omega-dicarboxylic acid that is heptane substituted at positions 1 and 7 by carboxy groups. It has a role as an antibacterial agent, an antineoplastic agent, a dermatologic drug and ...
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  • Erianin
    Erianin
    • Cat. No.:
    • B049306
    • CAS No.:
    • 95041-90-0
    • Molecular Formula:
    • C18H22O5
    • Molecular Weight:
    • 318.4 g/mol
    Description
    Erianin has been reported in Dendrobium chrysotoxum and Dendrobium thyrsiflorum with data available.
    from Dendrobium chrysotoxum;  structure in first source
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  • DL-Pyroglutamic acid
    DL-Pyroglutamic acid
    • Cat. No.:
    • B123010
    • CAS No.:
    • 149-87-1
    • Molecular Formula:
    • C5H7NO3
    • Molecular Weight:
    • 129.11 g/mol
    Description
    5-oxo-L-proline is an optically active form of 5-oxoproline having L-configuration. It has a role as an algal metabolite. It is a L-proline derivative, a non-proteinogenic L-alpha-amino acid and a 5-oxoproline. ...
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  • Tropic acid
    Tropic acid
    • Cat. No.:
    • B147591
    • CAS No.:
    • 529-64-6
    • Molecular Formula:
    • C9H10O3
    • Molecular Weight:
    • 166.17 g/mol
    Description
    Tropic acid is a 3-hydroxy monocarboxylic acid that is propionic acid in which one of the hydrogens at position 2 is substituted by a phenyl group, and one of the methyl hydrogens is substituted by a hydroxy gro...
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  • Estradiol
    Estradiol
    • Cat. No.:
    • B1671308
    • CAS No.:
    • 50-28-2
    • Molecular Formula:
    • C18H24O2
    • Molecular Weight:
    • 272.4 g/mol
    Description
    17beta-estradiol is the 17beta-isomer of estradiol. It has a role as an estrogen, a human metabolite, an EC 1.2.3.1 (aldehyde oxidase) inhibitor, a Daphnia magna metabolite, a mouse metabolite and a geroprotecto...
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  • Estrone
    Estrone
    • Cat. No.:
    • B1671321
    • CAS No.:
    • 53-16-7
    • Molecular Formula:
    • C18H22O2
    • Molecular Weight:
    • 270.4 g/mol
    Description
    Estrone can cause cancer according to an independent committee of scientific and health experts.
    Estrone is a 17-oxo steroid that is estra-1,3,5(10)-triene substituted by an hydroxy group at position 3 and an...
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  • Ogen
    Ogen
    • Cat. No.:
    • B1671322
    • CAS No.:
    • 7280-37-7
    • Molecular Formula:
    • C22H32N2O5S
    • Molecular Weight:
    • 436.6 g/mol
    Description
    Estropipate can cause cancer and developmental toxicity according to state or federal government labeling requirements.
    Estropipate is a steroid sulfate and a piperazinium salt. It is functionally related to ...
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  • Robinetin
    Robinetin
    • Cat. No.:
    • B1679494
    • CAS No.:
    • 490-31-3
    • Molecular Formula:
    • C15H10O7
    • Molecular Weight:
    • 302.23 g/mol
    Description
    Robinetin is a pentahydroxyflavone that is flavone substituted by hydroxy groups at positions 3, 7, 3, 4' and 5'. It has a role as a plant metabolite. It is a pentahydroxyflavone and a 7-hydroxyflavonol.
    Robi...
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  • Myristic Acid
    Myristic Acid
    • Cat. No.:
    • B3334301
    • CAS No.:
    • 62217-70-3
    • Molecular Formula:
    • C14H28O2
    • Molecular Weight:
    • 228.37 g/mol
    Description
    Tetradecanoic acid is an oily white crystalline solid. (NTP, 1992)
    Tetradecanoic acid is a straight-chain, fourteen-carbon, long-chain saturated fatty acid mostly found in milk fat. It has a role as a human m...
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  • Calcitriol
    Calcitriol
    • Cat. No.:
    • B7774368
    • CAS No.:
    • 66772-14-3
    • Molecular Formula:
    • C27H44O3
    • Molecular Weight:
    • 416.6 g/mol
    Description
    Calcitriol is a hydroxycalciol that is calcidiol in which the pro-S hydrogen of calcidiol is replaced by a hydroxy group. It is the active form of vitamin D3, produced fom calciol via hydoxylation in the liver t...
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